Cas no 2097861-10-2 (N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2097861-10-2
• MF: C₁₃H₁₄N₄OS
• MW: 274.341460704803
• CID: 5468758
• Update Time: 2025-06-11

N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methylthiadiazole-5-carboxamide

• Inchi： 1S/C13H14N4OS/c1-8-12(19-17-16-8)13(18)15-7-9-2-5-11(14-6-9)10-3-4-10/h2,5-6,10H,3-4,7H2,1H3,(H,15,18)
• InChI Key： XIMDAWLCAFPYCI-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NCC1=CN=C(C=C1)C1CC1)=O

Computed Properties

• Exact Mass: 274.08883226 g/mol
• Monoisotopic Mass: 274.08883226 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.34
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2097861-10-2)

N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2097861-10-2) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiadiazole and pyridine moieties, exhibits promising biological activities, making it a subject of extensive study. The integration of cyclopropyl and methyl groups further enhances its structural diversity, contributing to its potential applications in drug discovery and crop protection.

In recent years, the demand for heterocyclic compounds with multifunctional properties has surged, driven by advancements in precision agriculture and targeted therapeutics. N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide aligns with this trend, as its molecular framework offers versatility in interacting with biological targets. Researchers have explored its efficacy in modulating enzyme activity and inhibiting pathogen growth, positioning it as a candidate for next-generation agrochemicals and pharmaceutical intermediates.

The synthesis of N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide involves a series of well-optimized reactions, including amide coupling and cyclization techniques. Its CAS No. 2097861-10-2 serves as a unique identifier in chemical databases, facilitating global research collaboration. The compound's stability under various environmental conditions has also been a focal point, particularly for applications requiring sustainable chemistry solutions. This aligns with the growing emphasis on green chemistry and eco-friendly formulations in industrial practices.

From a pharmacological perspective, the thiadiazole-carboxamide scaffold is known for its bioactivity, often linked to anti-inflammatory and antimicrobial properties. Preliminary studies suggest that N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide may exhibit similar profiles, though further in vivo and in vitro validation is required. Its potential role in addressing antibiotic resistance and crop diseases has sparked interest among biotech and agribusiness sectors.

In the context of SEO optimization, this compound is frequently searched alongside terms like "thiadiazole derivatives," "pyridine-based agrochemicals," and "CAS 2097861-10-2 applications." These long-tail keywords reflect user intent, ranging from academic research to industrial procurement. By addressing these queries, this article aims to provide a comprehensive resource for chemists, researchers, and industry professionals seeking detailed insights into N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide.

The future prospects of CAS No. 2097861-10-2 are closely tied to ongoing innovations in molecular design and high-throughput screening. As the scientific community continues to explore its structure-activity relationships, this compound may unlock new avenues for disease management and agricultural productivity. Its compatibility with nanotechnology and delivery systems further expands its potential, resonating with trends in smart farming and personalized medicine.

In summary, N-[(6-cyclopropylpyridin-3-yl)methyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide represents a compelling example of modern chemical innovation. Its multifaceted applications, coupled with its alignment with sustainability goals and technological advancements, underscore its relevance in contemporary research. For those delving into specialty chemicals or bioactive molecules, this compound offers a rich area of exploration and development.